4-(2-Fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H21FN2O4S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: tert-butyl 4-(2-fluorophenyl)sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C15H21FN2O4S/c1-15(2,3)22-14(19)17-8-10-18(11-9-17)23(20,21)13-7-5-4-6-12(13)16/h4-7H,8-11H2,1-3H3
• InChI Key: ROIBUCIPDLEXAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=CC=C2F

Description

4-(2-Fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H21FN2O4S and its molecular weight is 344.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To N-Boc-piperazine (500 mg) in DCM (10 ml) was added triethylamine (450 μl) and 2-fluorobenzenesulfonyl chloride (380 μl). The reaction mixture was stirred at room temperature overnight, then partitioned between dichloromethane and water, washed with brine, organics were dried over MgSO4, filtered and volatiles removed in vacuo to give 4-(2-fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester (891 mg).